Cas no 16401-99-3 (Indomethacin Ethyl Ester)

• Product Name: Indomethacin Ethyl Ester
• CAS No: 16401-99-3
• MF: C₂₁H₂₀ClNO₄
• MW: 385.840805053711
• CID: 162140
• PubChem ID: 27861
• Update Time: 2025-04-19

Indomethacin Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetate
• Indomethacin Ethyl Ester
• Save3DZoom Ethyl [1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetate
• 1H-Indole-3-acetic acid, 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-, ethyl ester (9CI)
• Ethyl 1-(4-chlorobenzoyl)-5-methoxy-2-methylindole-3-acetate
• Ethyl 1-(p-chlorobenzoyl)-2-methyl-5-methoxy-3-indolylacetate
• Indometacin EP Impurity I
• 1H-Indole-3-acetic acid, 1-(4-chlorobenzoyl)-5-Methoxy-2-Methyl-, ethyl ester
• INDOMETACIN IMPURITY I [EP IMPURITY]
• 16401-99-3
• DTXSID50167697
• Indomethacin ethyl
• 1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic acid ethyl ester; Indole-3-acetic acid, 1-(p-chlorobenzoyl)-5-methoxy-2-methyl-, ethyl ester (8CI); Ethyl 1-(4-chlorobenzoyl)-5-methoxy-2-methylindole-3-acetate; Ethyl 1-(p-chlorobenzoyl)-2-methyl-5-methoxy-3-indolylacetate; Indomethacin ethyl ester; Indometacin Impurity I
• UNII-8AON0U1UBT
• 1-(p-Chlorobenzoyl)-5-methoxy-2-methyl-3-indoleacetic acid ethyl ester
• [1-(4-Chloro-benzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-acetic acid ethyl ester
• BDBM50090784
• INDOLE-3-ACETIC ACID, 1-(p-CHLOROBENZOYL)-5-METHOXY-2-METHYL-, ETHYL ESTER
• COIRSVPTDJIIKY-UHFFFAOYSA-N
• Indomethacin, ethyl ester
• CHEMBL328864
• SCHEMBL4549122
• BRN 0497742
• A899368
• 8AON0U1UBT
• Ethyl [1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetate (Indomethacin Ethyl Ester)

• Inchi： 1S/C21H20ClNO4/c1-4-27-20(24)12-17-13(2)23(19-10-9-16(26-3)11-18(17)19)21(25)14-5-7-15(22)8-6-14/h5-11H,4,12H2,1-3H3
• InChI Key： COIRSVPTDJIIKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C2C=CC(=CC=2C(CC(=O)OCC)=C1C)OC)=O

Computed Properties

• Exact Mass: 385.1082
• Monoisotopic Mass: 385.108086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 97-99 ºC (ethanol water )
• Boiling Point: 475.3°Cat760mmHg
• Flash Point: 241.3°C
• Refractive Index: 1.586
• Solubility: Insuluble (1.0E-3 g/L) (25 ºC),
• PSA: 57.53
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Indomethacin Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles